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Compound of Interest

Compound Name: Anticancer agent 61

Cat. No.: B12407225 Get Quote

For researchers, scientists, and drug development professionals handling "Anticancer agent
61," a compound identified by the chemical formula C₂₂H₂₂N₃Na₂O₈PS and supplied by

Targetmol, adherence to strict safety and disposal protocols is paramount. While a specific

Safety Data Sheet (SDS) for this particular agent is not publicly available, the following

guidelines for the handling and disposal of cytotoxic and antineoplastic agents should be

implemented to ensure a safe laboratory environment. It is critical to consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and to obtain the

official SDS from the manufacturer.

I. Personal Protective Equipment (PPE) and Safe
Handling
Given that many anticancer agents are carcinogenic, mutagenic, or teratogenic, minimizing

exposure is the primary goal.[1][2] All handling of Anticancer Agent 61 should be performed in

a designated area, such as a chemical fume hood or a Class II Type B2 biological safety

cabinet, to prevent the inhalation of aerosols.[3]

Core PPE requirements include:

Gloves: Double gloving with chemotherapy-rated gloves is mandatory.[1][3] The outer glove

should be changed immediately in case of contamination, and both pairs should be replaced

regularly.[3]
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Gown: A disposable, solid-front gown with long sleeves and tight-fitting cuffs is required to

protect against splashes.[3]

Eye and Face Protection: Safety goggles or a full-face shield must be worn to protect against

splashes and aerosols.[1]

Respiratory Protection: If there is a risk of aerosol generation outside of a containment

device, a NIOSH-approved respirator may be necessary.

II. Waste Segregation and Disposal
Proper segregation of waste contaminated with anticancer agents is crucial to prevent

environmental contamination and protect waste handlers.[4] All waste streams should be

clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste."

Waste Type Disposal Container Disposal Method

Grossly Contaminated Items
Yellow trace chemotherapy

waste container or bag.[5]
Incineration.[4][5][6]

(e.g., unused agent, heavily

soiled gloves, gowns, bench

paper)

Sharps

Puncture-resistant, leak-proof

sharps container labeled

"Chemo Sharps".[5]

Incineration.

(e.g., needles, syringes, glass

vials)

Empty Containers
Yellow trace chemotherapy

waste container or bag.
Incineration.

(e.g., vials, IV bags with less

than 3% of the original volume)

Liquid Waste

Designated, sealed, and

labeled hazardous waste

container.

Collection by a licensed

hazardous waste contractor for

incineration.
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It is imperative to never mix cytotoxic waste with general laboratory or biohazardous waste.

III. Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination.

Evacuate and Secure the Area: Alert others and restrict access to the spill area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the full complement of PPE

as described above.

Contain the Spill: For liquid spills, use absorbent pads from a chemotherapy spill kit. For

solid spills, gently cover with damp absorbent pads to avoid creating dust.

Clean the Area: Decontaminate the spill area using a detergent solution followed by a

thorough rinsing with water.[3]

Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.[3]

IV. Experimental Workflow for Disposal
The following diagram outlines the general workflow for the proper disposal of waste generated

from experiments involving Anticancer Agent 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. targetmol.com [targetmol.com]

2. targetmol.com [targetmol.com]

3. filgen.jp [filgen.jp]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://filgen.jp/Product/Bioscience4/TargetMol/TargetMol_Product_Catalogue.pdf
https://filgen.jp/Product/Bioscience4/TargetMol/TargetMol_Product_Catalogue.pdf
https://www.benchchem.com/product/b12407225?utm_src=pdf-body
https://www.benchchem.com/product/b12407225?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/18EC2A07-68F8-498B-9A76-83A00E954BE9/T1872
https://www.targetmol.com/attachment/sds/2BC754B9-2A66-449E-B7A6-1D3D7A360047/T31908
https://filgen.jp/Product/Bioscience4/TargetMol/TargetMol_Product_Catalogue.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Sodium;2-dicyclohexylphosphanylbenzenesulfonate | C18H26NaO3PS | CID 87329999 -
PubChem [pubchem.ncbi.nlm.nih.gov]

5. TargetMol | Biomol GmbH - Life Science Shop [biomol.com]

6. sodium;(2S,3S)-3-hydroxy-2-(tritylamino)butanoate | C23H22NNaO3 | CID 67864880 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Anticancer Agent 61]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407225#anticancer-agent-61-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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